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Introduction

Ethyl undecanoate (also known as ethyl hendecanoate) is the fatty acid ester resulting from
the formal condensation of the carboxy group of undecanoic acid with ethanol. It is a versatile
compound with applications in the flavor and fragrance industry, as well as potential uses in
pharmaceutical formulations as a solvent or in lipid-based drug delivery systems.[1][2] A
thorough understanding of its physical properties is crucial for its effective application in
research, development, and quality control. This guide provides a comprehensive overview of
the key physical characteristics of ethyl undecanoate, supported by detailed experimental
methodologies.

Core Physical Properties

The physical properties of ethyl undecanoate are summarized in the tables below, providing a
consolidated reference for key data points.

Table 1: General and Molar Properties
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Property Value Source(s)
Molecular Formula C13H2602 [1]
Molecular Weight 214.35 g/mol [1]
Appearance Clear, colorless liquid [3]

Fruity, waxy, with notes of
Odor
cognac and coconut

Table 2: Thermophysical Properties

Property Value Conditions Source(s)
. . at 760 mmHg
Boiling Point 248.00 °C
(Standard Pressure)
105.00 °C at 4.00 mmHg
Melting Point -15°Cto-16 °C
Density 0.859 g/mL at 25 °C

0.8595 g/cm?3

0.86 g/mL

0.863 g/mL

0.864 to 0.866 at 20 °C

0.87

Flash Point >110.00 °C (Closed Cup)

Table 3: Optical and Solubility Properties
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Property Value Conditions Source(s)
Refractive Index 1.428 at 20 °C (n20/D)

1.42800 to 1.43000 at20 °C

1.4290

1.438

Solubility in Water 1.132 mg/L at 25 °C (estimated)

Insoluble/Slightly

Soluble

Solubility in Organic in ethanol, ether,
Soluble

Solvents chloroform, and oils

Experimental Protocols

The following sections detail the standard methodologies for determining the key physical
properties of liquid esters like ethyl undecanoate.

Determination of Boiling Point

The boiling point of a liquid is the temperature at which its vapor pressure equals the external
pressure. For a pure substance, the boiling point is a characteristic constant at a given
pressure.

Methodology: Distillation Method

o Apparatus Setup: A distillation apparatus is assembled, consisting of a round-bottom flask, a
distillation head with a thermometer adapter, a condenser, and a receiving flask.

o Sample Preparation: A small volume (e.g., 5-10 mL) of ethyl undecanoate is placed in the
round-bottom flask along with a few boiling chips to ensure smooth boiling.

e Heating: The flask is gently heated using a heating mantle.
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Temperature Measurement: The thermometer bulb is positioned so that its top is level with
the side arm of the distillation head, ensuring it measures the temperature of the vapor in
equilibrium with the liquid.

Observation: The temperature is recorded when the liquid is boiling steadily and a constant
temperature is observed on the thermometer as the vapor condenses and collects in the
receiving flask. This constant temperature is the boiling point.

Pressure Correction: The atmospheric pressure is recorded, and if it deviates significantly
from standard pressure (760 mmHg), a pressure correction is applied to the observed boiling
point.

Determination of Density

Density is the mass of a substance per unit volume. For liquids, it is commonly measured using

a pycnometer or a hydrometer.

Methodology: Pycnometer Method

Apparatus: A pycnometer (a glass flask with a precise volume) and an analytical balance are
required.

Calibration: The pycnometer is thoroughly cleaned, dried, and its empty mass is accurately
weighed. It is then filled with a reference liquid of known density (e.g., deionized water) at a
specific temperature, and the mass is recorded. The exact volume of the pycnometer is
calculated.

Sample Measurement: The pycnometer is emptied, dried, and then filled with ethyl
undecanoate at the same temperature.

Weighing: The mass of the pycnometer filled with the sample is determined.

Calculation: The density of the ethyl undecanoate is calculated by dividing the mass of the
sample by the calibrated volume of the pycnometer.

Determination of Refractive Index
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The refractive index of a substance is a dimensionless number that describes how fast light
travels through that material. It is a characteristic property and is often used for identification
and purity assessment.

Methodology: Abbe Refractometer

e Apparatus: An Abbe refractometer is used, which measures the critical angle of refraction of
a thin layer of the sample between two prisms.

» Calibration: The instrument is calibrated using a standard liquid with a known refractive
index, typically distilled water (n_D = 1.3330 at 20°C).

o Sample Application: A few drops of ethyl undecanoate are placed on the surface of the
measuring prism.

e Measurement: The prisms are closed, and the light source is adjusted. The user looks
through the eyepiece and adjusts the controls to bring the boundary line between the light
and dark fields into sharp focus and at the center of the crosshairs.

o Reading: The refractive index is read directly from the instrument's scale. The temperature is
also recorded as the refractive index is temperature-dependent.

Determination of Solubility

Solubility is the property of a solute to dissolve in a solvent to form a homogeneous solution.
The solubility of ethyl undecanoate is determined in both aqueous and organic solvents.

Methodology: Shake-Flask Method

o Preparation: A known excess amount of ethyl undecanoate is added to a known volume of
the solvent (e.g., water or ethanol) in a sealed flask.

o Equilibration: The flask is agitated (e.g., shaken or stirred) at a constant temperature for a
prolonged period (e.g., 24-48 hours) to ensure that equilibrium is reached.

o Phase Separation: The mixture is allowed to stand undisturbed until the undissolved portion
settles, or centrifugation is used to separate the phases.
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+ Analysis: A sample of the saturated solution (the supernatant) is carefully withdrawn.

» Quantification: The concentration of ethyl undecanoate in the sample is determined using
an appropriate analytical technique, such as gas chromatography (GC) or high-performance
liquid chromatography (HPLC). The solubility is then expressed as mass per unit volume
(e.g., mg/L or g/100 mL).

Interrelation of Physical Properties

The physical properties of ethyl undecanoate are interconnected and influence its behavior in
various applications. The following diagram illustrates these relationships.

Interrelation of Ethyl Undecanoate Physical Properties

Molecular Structure
(C13H2602)

Molecular Weight Refractive Index
(214.35 g/mol) (~1.428)

Intermolecular Forces Density
(van der Waals, Dipole-Dipole) (~0.86 g/mL)

Boiling Point Melting Point -
(~248 °C) (~-15 °C) Solubility

Click to download full resolution via product page

Caption: Logical flow of how molecular characteristics influence the physical properties of ethyl
undecanoate.

Conclusion
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This technical guide provides a detailed overview of the core physical properties of ethyl
undecanoate, essential for its application in research and development. The tabulated data
offers a quick reference, while the detailed experimental protocols provide the necessary
information for reproducing these measurements and ensuring data quality. The interrelation of
these properties, stemming from the molecule's structure and intermolecular forces, dictates its
behavior as a solvent, flavor or fragrance component, and potential pharmaceutical excipient.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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